5-[(4-Methoxy-1-naphthyl)methylene]-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H19NO3S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: (5E)-5-[(4-methoxynaphthalen-1-yl)methylidene]-3-[(4-methylphenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H19NO3S/c1-15-7-9-16(10-8-15)14-24-22(25)21(28-23(24)26)13-17-11-12-20(27-2)19-6-4-3-5-18(17)19/h3-13H,14H2,1-2H3/b21-13+
• InChI Key: KTIKKKAOBSZCHZ-FYJGNVAPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=C(C4=CC=CC=C34)OC)/SC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(C4=CC=CC=C34)OC)SC2=O

Description

5-[(4-Methoxy-1-naphthyl)methylene]-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as MNBD-TZD and belongs to the thiazolidinedione family of compounds. MNBD-TZD has shown promising results in various studies, indicating its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of MNBD-TZD is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. MNBD-TZD has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of glucose and lipid metabolism. The compound has also been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
MNBD-TZD has been found to have various biochemical and physiological effects. The compound has been shown to reduce blood glucose levels in diabetic animal models, indicating its hypoglycemic effects. Additionally, MNBD-TZD has been found to induce apoptosis in cancer cells, indicating its anti-tumor properties. The compound has also been shown to exhibit neuroprotective effects, which can be attributed to its ability to reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

MNBD-TZD has several advantages for lab experiments. The compound is relatively easy to synthesize, and its yield can be optimized using various techniques. MNBD-TZD has also been found to exhibit low toxicity levels, making it safe for use in lab experiments. However, the compound has limitations, including its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on MNBD-TZD. One potential direction is to further investigate the compound's anti-tumor properties and its potential as a therapeutic agent for cancer. Additionally, research can be conducted to explore the compound's potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease. Further studies can also be conducted to elucidate the mechanism of action of MNBD-TZD and to optimize its synthesis and administration.

Synthesis Methods

MNBD-TZD can be synthesized using a simple reaction between 4-methoxy-1-naphthaldehyde and 4-methylbenzylamine in the presence of thiazolidine-2,4-dione. The reaction is carried out under controlled conditions, and the yield of the product is optimized using various techniques.

Scientific Research Applications

MNBD-TZD has been studied for its potential therapeutic properties in various diseases, including cancer, diabetes, and neurodegenerative disorders. The compound has been found to exhibit anti-tumor properties, which can be attributed to its ability to induce apoptosis in cancer cells. MNBD-TZD has also been shown to have hypoglycemic effects, making it a potential therapeutic agent for diabetes. Additionally, the compound has shown neuroprotective effects, indicating its potential as a therapeutic agent for neurodegenerative disorders.